6-(1H-benzoimidazol-2-yl)-5-chloro-pyridin-2-ylamine

• Molecular Formula: C12H9ClN4
• Molecular Weight: 244.68 g/mol
• IUPAC Name: 6-(1H-benzimidazol-2-yl)-5-chloropyridin-2-amine
• InChI: InChI=1S/C12H9ClN4/c13-7-5-6-10(14)17-11(7)12-15-8-3-1-2-4-9(8)16-12/h1-6H,(H2,14,17)(H,15,16)
• InChI Key: OVJSIQYSJJIGLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=C(C=CC(=N3)N)Cl

Description

6-(1H-benzoimidazol-2-yl)-5-chloro-pyridin-2-ylamine is a useful research compound. Its molecular formula is C12H9ClN4 and its molecular weight is 244.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2-(3,6-Dichloro-pyridin-2-yl)-1H-benzoimidazole (20 mg; 0.076 mmol) was dissolved in ethanol (1.5 ml) and concentrated ammonia (2 ml) in a pressure tube. After 1000 minutes in a microwave at 140° C. and 200 psi, the solvents were removed and the residue dissolved in isopropyl alcohol (1 ml) and concentrated ammonia (1 ml) before microwaving as before. The solvents were evaporated and the residue chromatographed on silica gel with 80% ethyl acetate in heptane to give 6-(1H-benzoimidazol-2-yl)-5-chloro-pyridin-2-ylamine (4 mg, 21%).